Cas no 1706452-51-8 (METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPIONATE HYDROCHLORIDE)

• Product Name: METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPIONATE HYDROCHLORIDE
• CAS No: 1706452-51-8
• MF: C₅H₉ClF₃NO₂
• MW: 207.578671216965
• MDL: MFCD29050635
• CID: 5580312
• PubChem ID: 90489749
• Update Time: 2025-05-18

METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPIONATE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(trifluoromethyl)propionate hydrochloride
• EN300-325844
• AKOS024462294
• METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPANOATE HYDROCHLORIDE
• Methyl 2-(aminomethyl)-3,3,3-trifluoropropanoate hydrochloride
• 1706452-51-8
• methyl 2-(aminomethyl)-3,3,3-trifluoropropanoate;hydrochloride
• MFCD08457648
• AT32471
• Methyl2-(aminomethyl)-3,3,3-trifluoropropanoatehydrochloride
• Methyl 2-(aminomethyl)-3,3,3-trifluoro-propanoate hydrochloride
• METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPIONATE HYDROCHLORIDE

• MDL： MFCD29050635
• Inchi： 1S/C5H8F3NO2.ClH/c1-11-4(10)3(2-9)5(6,7)8;/h3H,2,9H2,1H3;1H
• InChI Key： TUHUNVYIBXXRIC-UHFFFAOYSA-N
• SMILES： C(CN)(C(F)(F)F)C(=O)OC.Cl

Computed Properties

• Exact Mass: 207.0273907g/mol
• Monoisotopic Mass: 207.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPIONATE HYDROCHLORIDE

METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPIONATE HYDROCHLORIDE: A COMPREHENSIVE REVIEW

METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPIONATE HYDROCHLORIDE, a compound with the CAS number 1706452-51-8, is a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both amino and trifluoromethyl groups in its molecular structure imparts distinct chemical properties that make it a valuable candidate for various synthetic and therapeutic purposes.

The METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPIONATE HYDROCHLORIDE molecule is a derivative of propionate, with the hydrochloride salt form enhancing its solubility and reactivity. This makes it particularly useful in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it a common moiety in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and pharmacological properties. The METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPIONATE HYDROCHLORIDE fits well within this trend, as it combines the versatility of the propionate backbone with the metabolic stability provided by the trifluoromethyl group. This combination has been explored in various research studies aimed at developing novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. The trifluoromethyl group in METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPIONATE HYDROCHLORIDE can be strategically incorporated into kinase inhibitors to improve their binding affinity and selectivity. Recent studies have demonstrated that compounds containing this moiety exhibit potent inhibitory effects on various kinases, making them promising candidates for further development.

Furthermore, the amino group in the molecule provides a site for further functionalization, allowing chemists to tailor the properties of the compound for specific applications. This flexibility has led to its use in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The incorporation of METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPIONATE HYDROCHLORIDE into these structures has shown promise in enhancing their efficacy and reducing side effects.

The hydrochloride salt form of this compound enhances its solubility in water, making it more suitable for aqueous-based formulations. This property is particularly important for pharmaceutical applications where bioavailability and delivery efficiency are critical factors. The improved solubility also facilitates its use in high-throughput screening assays, where rapid dissolution and interaction with target molecules are essential.

Recent advancements in computational chemistry have also highlighted the potential of METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPIONATE HYDROCHLORIDE as a building block for drug discovery. Molecular modeling studies have shown that this compound can be effectively incorporated into drug-like scaffolds, improving their overall pharmacokinetic profiles. These studies predict that derivatives of this molecule could exhibit enhanced binding to biological targets, leading to more effective therapeutic interventions.

The synthesis of METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPIONATE HYDROCHLORIDE involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the preparation of a trifluoromethyl-substituted propionate derivative, followed by functionalization at the amino group. The final step involves conversion to the hydrochloride salt to enhance solubility. This synthetic route showcases the versatility of this compound and its potential for further chemical manipulation.

In conclusion, METHYL 3-AMINO-2-(TRIFLUOROMETHYL)PROPIONATE HYDROCHLORIDE (CAS no. 1706452-51-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the trifluoromethyl and amino groups, make it a valuable tool for synthesizing novel therapeutic agents. Recent research highlights its role in developing kinase inhibitors and peptidomimetics, demonstrating its importance in addressing various medical challenges. As computational chemistry continues to advance, the applications of this compound are expected to expand further, solidifying its position as a key player in medicinal chemistry.